Cas no 1185156-99-3 (1-propyl-1H-benzimidazol-5-amine hydrochloride)

• Product Name: 1-propyl-1H-benzimidazol-5-amine hydrochloride
• CAS No: 1185156-99-3
• MF: C₁₀H₁₄ClN₃
• MW: 211.691260814667
• MDL: MFCD11844440
• CID: 4576126
• Update Time: 2025-10-30

1-propyl-1H-benzimidazol-5-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-propyl-1H-benzimidazol-5-amine hydrochloride

• MDL： MFCD11844440
• Inchi： 1S/C10H13N3.ClH/c1-2-5-13-7-12-9-6-8(11)3-4-10(9)13;/h3-4,6-7H,2,5,11H2,1H3;1H
• InChI Key： OYFAWNBDPQWKJK-UHFFFAOYSA-N
• SMILES： C1N(CCC)C2=CC=C(N)C=C2N=1.[H]Cl

1-propyl-1H-benzimidazol-5-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-propyl-1H-benzimidazol-5-amine hydrochloride

Introduction to 1-propyl-1H-benzimidazol-5-amine hydrochloride (CAS No. 1185156-99-3)

1-propyl-1H-benzimidazol-5-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1185156-99-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzimidazole class, a heterocyclic aromatic organic compound known for its broad spectrum of biological activities. The benzimidazole scaffold is structurally characterized by a benzene ring fused to a pyridazine ring, and modifications to this core structure often lead to compounds with enhanced pharmacological properties.

The hydrochloride salt form of 1-propyl-1H-benzimidazol-5-amine enhances its solubility in aqueous solutions, making it more suitable for formulation in drug delivery systems and biological assays. This property is particularly advantageous in pharmaceutical applications where bioavailability and metabolic stability are critical factors. The presence of the propyl group at the 1-position and the amine group at the 5-position introduces specific steric and electronic characteristics that influence the compound's interactions with biological targets.

In recent years, there has been growing interest in benzimidazole derivatives due to their demonstrated efficacy in various therapeutic areas, including anticancer, antimicrobial, and anti-inflammatory applications. The amine functionality in 1-propyl-1H-benzimidazol-5-amine hydrochloride provides a site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities. This flexibility has made benzimidazole-based compounds valuable tools in drug discovery and development.

One of the most compelling aspects of 1-propyl-1H-benzimidazol-5-amine hydrochloride is its potential as an intermediate in the synthesis of more advanced pharmacological agents. Researchers have explored its utility in generating novel compounds that target specific enzymes or receptors involved in disease pathways. For instance, studies have indicated that benzimidazole derivatives can modulate the activity of kinases and other enzymes implicated in cancer progression. The propyl substituent may contribute to enhanced binding affinity or selectivity when interacting with these targets.

The pharmacological profile of 1-propyl-1H-benzimidazol-5-amine hydrochloride has been investigated through both computational modeling and experimental assays. Computational approaches, such as molecular docking simulations, have been employed to predict how this compound might interact with biological macromolecules. These studies suggest that the compound could bind to proteins involved in cell signaling pathways, potentially leading to therapeutic effects. Experimental validation through enzyme inhibition assays and cell-based assays has provided further insights into its mechanism of action.

Recent advances in medicinal chemistry have highlighted the importance of optimizing drug-like properties, including solubility, bioavailability, and metabolic stability. The salt form of 1-propyl-1H-benzimidazol-5-amine hydrochloride addresses solubility concerns, but additional modifications may be necessary to improve other pharmacokinetic parameters. For example, exploring prodrugs or conjugates could enhance systemic availability and reduce toxicity.

The synthesis of 1-propyl-1H-benzimidazol-5-amine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps typically include condensation reactions to form the benzimidazole core, followed by functional group transformations to introduce the propyl and amine groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In academic research, 1-propyl-1H-benzimidazol-5-amine hydrochloride has been used as a building block for exploring novel therapeutic strategies. Its structural features make it a versatile scaffold for designing molecules that can interact with a wide range of biological targets. For example, researchers have investigated its potential as an antiviral agent by examining its interactions with viral proteases or polymerases. The amine group provides a handle for covalent modifications that could enhance drug delivery or target specificity.

The clinical development landscape for benzimidazole derivatives remains dynamic, with several compounds entering various stages of preclinical and clinical trials. While 1-propyl-1H-benzimidazol-5-amine hydrochloride itself may not be currently under clinical investigation, its structural analogs have shown promise in treating conditions such as cancer and inflammatory diseases. Understanding its pharmacological properties contributes to the broader knowledge base that guides future drug development efforts.

Future research directions may focus on exploring alternative synthetic routes to improve cost-efficiency and sustainability. Green chemistry principles are increasingly being applied to pharmaceutical synthesis, aiming to reduce waste and energy consumption without compromising product quality. Additionally, investigating the compound's interactions with complex biological systems using high-throughput screening technologies could uncover new therapeutic applications.

The role of computational biology in drug discovery cannot be overstated. Advanced computational tools are being used to predict how modifications to 1-propyl-1H-benzimidazol-5-amine hydrochloride might affect its biological activity. These tools can simulate molecular interactions at an atomic level, providing insights into how changes in structure translate into functional outcomes. Such predictions guide experimental design and accelerate the discovery process.

In conclusion, 1-propyl - 1 H -benz imid azol - 5 - am ine hy droch lor ide ( CAS No . 118 5156 -99 -3 ) represents a significant advancement in pharmaceutical chemistry . Its unique structural features , combined with its potential as an intermediate , make it a valuable asset in drug discovery . As research continues , this compound is likely to play an important role in developing novel therapeutics targeting various diseases . The ongoing exploration of its pharmacological properties underscores its importance as a subject of scientific inquiry .